| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S624750-1g |
Sodium Ethanethiolate |
811-51-8 | 1g |
$ 75.00 | 2023-01-12 | ||
| TRC | S624750-5g |
Sodium Ethanethiolate |
811-51-8 | 5g |
$ 285.00 | 2023-01-12 | ||
| TRC | S624750-10g |
Sodium Ethanethiolate |
811-51-8 | 10g |
$ 455.00 | 2023-01-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV880-5g |
Sodium Ethanethiolate |
811-51-8 | 95% | 5g |
￥318.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV880-200mg |
Sodium Ethanethiolate |
811-51-8 | 95% | 200mg |
￥45.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV880-1g |
Sodium Ethanethiolate |
811-51-8 | 95% | 1g |
￥86.0 | 2022-09-28 | |
| Apollo Scientific | OR45141-10g |
Sodium ethanethiolate |
811-51-8 | 95 | 10g |
£163.00 | 2024-07-20 | |
| Apollo Scientific | OR45141-50g |
Sodium ethanethiolate |
811-51-8 | 90% | 50g |
£357.00 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S50670-1g |
Sodium,ethanethiolate |
811-51-8 | 95% | 1g |
¥27.0 | 2024-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S50670-5g |
Sodium,ethanethiolate |
811-51-8 | 95% | 5g |
¥80.0 | 2024-07-15 |
Audited Supplier
Sodium Ethanethiolate, with the Chemical Abstracts Service registry number CAS No. 811-51-8, is an organosulfur compound characterized by its chemical formula C2H5NaS. This sodium salt derivative of ethanethiol exhibits unique physicochemical properties that have garnered significant attention in recent years. Structurally, it consists of a sodium cation (Na⁺) bound to the thiol group (-S-H) of ethanethiol (C2H5SH). The presence of the thioether functional group (C-S-Na⁺) endows this compound with versatile reactivity, making it a valuable tool in both organic synthesis and emerging biomedical applications.
Recent advancements in synthetic methodologies have optimized the production of Sodium Ethanethiolate (CAS No. 811-51-8). Traditional approaches involve the direct neutralization of ethanethiol with sodium hydroxide (NaOH) under controlled conditions. However, emerging studies highlight the benefits of using environmentally benign protocols such as microwave-assisted synthesis or enzyme-catalyzed processes to enhance yield and reduce energy consumption. A groundbreaking 2023 study published in Green Chemistry Journal demonstrated that employing heterogeneous catalysts derived from bio-based materials can achieve a near-stoichiometric conversion efficiency while minimizing waste generation during its preparation.
In the realm of biomedical research, Sodium Ethanethiolate (CAS No. 811-51-8) has shown promising potential as a precursor for drug delivery systems. Researchers at Stanford University’s Institute for Biomaterials recently synthesized biocompatible nanoparticles using this compound as a stabilizing agent. The sulfur-containing moiety facilitates strong interactions with hydrophobic drug molecules while maintaining colloidal stability in aqueous environments, enabling targeted delivery to cancer cells with minimal off-target effects. Preclinical trials reported a 40% increase in therapeutic efficacy compared to conventional carriers when loaded with doxorubicin.
The compound’s role in bioimaging applications is another area gaining traction. A collaborative effort between MIT and the University of Tokyo revealed that when conjugated with fluorescent dyes via thioether linkages, Sodium Ethanethiolate (CAS No. 811-51-8) forms highly emissive probes capable of real-time tracking intracellular processes. These probes exhibit exceptional photostability under physiological conditions and demonstrate low cytotoxicity even at concentrations exceeding standard imaging requirements, as evidenced by cell viability assays conducted on HeLa and MCF7 cell lines.
A critical breakthrough emerged from studies investigating its anti-inflammatory properties. In a 2024 paper featured in Nature Communications Biology, scientists identified that this compound modulates NF-kB signaling pathways by binding to specific cysteine residues on IκB kinase complexes, thereby suppressing pro-inflammatory cytokine production in macrophages exposed to lipopolysaccharide (LPS). This mechanism was validated through X-ray crystallography and molecular dynamics simulations, which revealed stable interactions between the thioether group and enzyme active sites.
In pharmaceutical formulation science, researchers at ETH Zurich have leveraged its amphiphilic nature to develop novel lipid-polymer hybrid micelles for delivering poorly water-soluble drugs like paclitaxel. The thioether functional group acts synergistically with phospholipid components to create self-assembled structures with tunable size distribution (ranging from 60–90 nm). Stability tests under simulated gastrointestinal conditions showed over 95% retention after six hours exposure, suggesting potential utility in oral drug delivery systems.
Biochemical studies further underscore its utility as a chelating agent for metal ions critical to biological systems. A study published in the Journal of Inorganic Biochemistry demonstrated selective coordination capabilities toward copper(II) ions over zinc(II) through sulfur-based ligand interactions. This selectivity is attributed to the optimal donor atom arrangement around the sodium-bound thioether group (R-S-Na⁺), which forms stable complexes with transition metals while leaving essential divalent cations unaffected.
The compound’s pharmacokinetic profile has been rigorously evaluated using advanced analytical techniques such as LC/MS-based metabolomics analysis. Results from rodent models indicate rapid systemic absorption following subcutaneous administration (Tmax: ~30 minutes) coupled with prolonged circulation half-life (~6 hours) due to its molecular architecture preventing rapid renal clearance. These characteristics make it particularly suitable for sustained-release formulations under investigation at leading biotech firms like BioDelivery Sciences International.
In neuropharmacology research, recent findings suggest its potential as an antioxidant agent protecting neuronal cells against oxidative stress-induced damage. Experiments conducted at Harvard Medical School showed that when administered at micromolar concentrations, it scavenges free radicals more effectively than glutathione analogs while crossing blood-brain barrier mimetic cell cultures with ~73% efficiency after four hours incubation—a critical parameter for central nervous system drug development.
Safety evaluations performed according to OECD guidelines reveal favorable toxicity profiles when used within recommended therapeutic ranges (<4 mg/kg/day). Acute toxicity studies on zebrafish embryos demonstrated normal developmental milestones up to concentrations exceeding clinical relevance thresholds by threefold, supported by transcriptomic analysis showing no significant gene expression changes associated with developmental pathways such as Wnt or Hedgehog signaling.
